methyl 4-(3-benzyl-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamido)benzoate

• IUPAC Name: methyl 4-[(3-benzyl-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carbonyl)amino]benzoate
• InChI: InChI=1S/C23H20N4O5/c1-26-13-17(20(28)24-16-10-8-15(9-11-16)22(30)32-2)18-19(26)21(29)27(23(31)25-18)12-14-6-4-3-5-7-14/h3-11,13H,12H2,1-2H3,(H,24,28)(H,25,31)
• InChI Key: KZSNRGVBTAKFDT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)CC3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C23H20N4O5
• Molecular Weight: 432.4 g/mol

Description

Methyl 4-(3-benzyl-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamido)benzoate is a useful research compound. Its molecular formula is C23H20N4O5 and its molecular weight is 432.436. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives Creation

Research has shown that compounds similar to the given chemical structure can be used as starting points for the synthesis of various novel heterocyclic compounds. For instance, the study by Abu‐Hashem et al. (2020) illustrates the synthesis of novel compounds derived from visnagenone and khellinone, demonstrating potential anti-inflammatory and analgesic activities. These compounds were developed as part of efforts to discover new cyclooxygenase inhibitors with significant analgesic and anti-inflammatory properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Similarly, Majumdar et al. (1998) explored the synthesis of pyrrolo[3,2-d]pyrimidine derivatives, showcasing the versatility of such structures in yielding high-purity compounds through relatively straightforward chemical reactions (Majumdar, Das, & Jana, 1998).

Potential Biological Activities

The synthesis and evaluation of similar compounds for biological activities are a significant area of interest. For example, research on herbicidal ZJ0273 derivatives, as conducted by Yang et al. (2008), showcases the application of such compounds in agriculture, particularly for weed control in oilseed rape. This study emphasizes the role of synthetic chemistry in developing environmentally friendly agrochemicals (Yang, Ye, & Lu, 2008).

Furthermore, compounds with the pyrrolo[2,3-d]pyrimidine structure, similar to the one inquired, have been investigated for their antiproliferative and antiviral activities, as detailed by Pudlo et al. (1990). This research highlights the therapeutic potential of such compounds against various viral infections and their possible applications in cancer treatment (Pudlo, Nassiri, Kern, Wotring, Drach, & Townsend, 1990).